![molecular formula C8H9BrFN B3176988 (S)-1-(4-Bromo-3-fluorophenyl)ethanamine CAS No. 1241678-53-4](/img/structure/B3176988.png)
(S)-1-(4-Bromo-3-fluorophenyl)ethanamine
Overview
Description
(S)-1-(4-Bromo-3-fluorophenyl)ethanamine, also known as S-Bromo-3-fluoroamphetamine, is an analog of amphetamine, a popular stimulant drug. It has been studied in recent years due to its potential therapeutic applications, such as in the treatment of depression and attention deficit hyperactivity disorder (ADHD). The compound has also been studied for its use as a research chemical, as it can be used to investigate the effects of amphetamine-like compounds on the central nervous system.
Scientific Research Applications
For reference:
- (S)-1-(4-Bromo-3-fluorophenyl)ethanamine is also known by its IUPAC name: (S)-1-(4-Bromo-3-fluorophenyl)ethan-1-amine .
- You might find additional insights from the work of scientists like Rama Rao , who has made significant contributions to science and industry .
- For specific product details, you can refer to the (S)-3-(4-Bromo-3-fluorophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid offered by FujiFilm Wako Pure Chemical Corporation .
2-Bromo-4-fluorobenzoic acid, Thermo Scientific Chemicals Avra Synthesis Pvt. Ltd FujiFilm Wako Pure Chemical Corporation
properties
IUPAC Name |
(1S)-1-(4-bromo-3-fluorophenyl)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrFN/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3/t5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LISQGUAIGJDDOK-YFKPBYRVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)Br)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC(=C(C=C1)Br)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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